Cas no 17589-68-3 (Benzenepropanoic acid,4-chloro-b-oxo-)
17589-68-3 structure
Product Name:Benzenepropanoic acid,4-chloro-b-oxo-
CAS No:17589-68-3
MF:C9H7ClO3
MW:198.603081941605
CID:226973
PubChem ID:277674
Update Time:2025-04-19
Benzenepropanoic acid,4-chloro-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,4-chloro-b-oxo-
- 3-(4-chlorophenyl)-3-oxopropanoic acid
- 3-(4-chloro-phenyl)-3-oxo-propionic acid
- 3-(4-Chlor-phenyl)-3-oxo-propionsaeure
- 4-Chlor-benzoylessigsaeure
- AC1L5MGC
- AC1Q5E2I
- AR-1E6875
- CTK4D6028
- NSC126610
- SureCN4716770
- 17589-68-3
- [Chlor-2-benzoyl]-essigsaure
- SCHEMBL4716770
- DTXSID20298866
- Valifenalate metabolite Prop.2
- CS-0372596
- NS00067855
- AKOS006292497
- NSC-126610
-
- Inchi: 1S/C9H7ClO3/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4H,5H2,(H,12,13)
- InChI Key: DXPXRKDSHDCJDR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CC(=O)O)=O
Computed Properties
- Exact Mass: 198.00841
- Monoisotopic Mass: 198.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.378
- Boiling Point: 400.7°C at 760 mmHg
- Flash Point: 196.1°C
- Refractive Index: 1.571
- PSA: 54.37
- LogP: 1.99740
Benzenepropanoic acid,4-chloro-b-oxo- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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